6-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: CN1C(=O)CC2=C(C1=O)C=CC(=C2)N
• InChI: InChI=1S/C10H10N2O2/c1-12-9(13)5-6-4-7(11)2-3-8(6)10(12)14/h2-4H,5,11H2,1H3
• InChIKey: NRRNISFABSKLEF-UHFFFAOYSA-N

6-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione: Structural Identity and Procurement Baseline

6-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS 2060020-75-7) is a nitrogen-containing heterocyclic compound belonging to the homophthalimide (tetrahydroisoquinoline-1,3-dione) class, with molecular formula C₁₀H₁₀N₂O₂ and molecular weight 190.20 g/mol . The compound features a bicyclic tetrahydroisoquinoline core bearing carbonyl groups at positions 1 and 3, a methyl substituent at N-2, and a primary amino group at the 6-position of the aromatic ring [1]. The homophthalimide scaffold is recognized as a privileged structure in medicinal chemistry, with derivatives reported as inhibitors of puromycin-sensitive aminopeptidase (PSA), PARP-1, thymidine phosphorylase, and viral proteases [2]. The 6-amino substituent introduces a hydrogen-bond donor and a chemically addressable handle for further functionalization, distinguishing this compound from the des-amino parent 2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS 4494-53-5).

6-NH₂ Handle

Primary aromatic amine enables direct acylation, sulfonylation, and reductive amination for library synthesis

Homophthalimide Core

Validated scaffold in kinase inhibitor and aminopeptidase inhibitor research programs

Physicochemical Profile

Balanced LogP and topological polar surface area support predicted cell permeability and lead-like space

• [1] Kuujia. 6-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione. CAS 2060020-75-7. https://www.kuujia.com View Source
• [2] Kakuta H, et al. Specific inhibitor of puromycin-sensitive aminopeptidase with a homophthalimide skeleton: identification of the target molecule and a structure-activity relationship study. Bioorg Med Chem. 2016;24(1):107-118. View Source

Why 6-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Cannot Be Replaced by Unsubstituted or Regioisomeric Analogs

Within the 2-methyl-tetrahydroisoquinoline-1,3-dione chemotype, even minor structural modifications produce substantial divergences in physicochemical properties, biological target engagement, and synthetic utility. The des-amino parent compound (CAS 4494-53-5, MW 175.18, TPSA 37.38 Ų) lacks the hydrogen-bond donor capacity and the nucleophilic aromatic amine handle present in the 6-amino derivative . Regioisomeric placement of the amino group—as in the 5-amino analog (CAS 2060034-61-7)—alters the electronic distribution across the aromatic ring and the spatial orientation of the H-bond donor, parameters known to govern target recognition in kinase and aminopeptidase inhibitor series built on the isoquinoline scaffold [1]. Halogen-containing analogs such as 6-chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (MW 209.63) lack the amino group entirely and present different reactivity profiles for downstream conjugation chemistry . These structural distinctions make generic substitution scientifically unsound without explicit comparative validation in the assay system of interest.

Des-amino parent (CAS 4494-53-5) lacks the 6-NH₂ hydrogen-bond donor — target binding may differ significantly.

5-Amino regioisomer maps outside patent-claimed kinase inhibitor substitution pattern; SAR consistency may be lost.

6-Halogenated analogs require metal-catalyzed cross-coupling, adding synthetic steps and cost; direct amide formation not possible.

• [1] US Patent US8034943B2. 6-Aminoisoquinoline compounds. DeLong MA, et al. 2011. View Source

Quantitative Differentiation Evidence for 6-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Versus Closest Analogs

Hydrogen-Bond Donor Capacity: 6-Amino vs. Des-Amino Parent Compound

The target compound possesses one hydrogen-bond donor (the 6-NH₂ group; HBD = 1) and three hydrogen-bond acceptors (HBA = 3), as computed from its SMILES structure CN1C(=O)Cc2cc(N)ccc2C1=O . In contrast, the des-amino parent 2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS 4494-53-5) has zero hydrogen-bond donors (HBD = 0). The topological polar surface area (TPSA) increases from 37.38 Ų for the des-amino parent to 63.4 Ų for the 6-amino derivative , a 70% increase that directly impacts predicted membrane permeability and oral bioavailability. This differential HBD capacity is critical for target engagement in binding pockets where hydrogen bonding to the 6-position determines affinity and selectivity, as demonstrated in 6-aminoisoquinoline-based kinase inhibitors [1].

H-Bond Donor Capacity

Head-to-head

ΔHBD = +1
ΔTPSA = +26.02 Ų (+70%)

Influences predicted membrane permeability; may shift target selectivity profile

Calculated from SMILES; TPSA 63.4 vs 37.38 Ų

Evidence Dimension	Hydrogen-bond donor count (HBD) and topological polar surface area (TPSA)
Target Compound Data	HBD = 1; HBA = 3; TPSA = 63.4 Ų
Comparator Or Baseline	2-Methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS 4494-53-5): HBD = 0; TPSA = 37.38 Ų
Quantified Difference	ΔHBD = +1; ΔTPSA = +26.02 Ų (+70%)
Conditions	Calculated from SMILES structures; TPSA values from Leyan supplier specification and ChemSrc database

Why This Matters

The presence of a hydrogen-bond donor at position 6 enables binding interactions that are sterically and electronically inaccessible to the des-amino parent, directly affecting target selectivity in biochemical assays and rational drug design campaigns.

• [1] US Patent US8034943B2. 6-Aminoisoquinoline compounds. DeLong MA, et al. 2011. Claimed as kinase modulators. View Source

Regioisomeric Differentiation: 6-Amino vs. 5-Amino Substitution Patterns

The 6-amino regioisomer (CAS 2060020-75-7) and 5-amino regioisomer (CAS 2060034-61-7) share identical molecular formula (C₁₀H₁₀N₂O₂, MW 190.20) but differ in the position of the amino substituent on the aromatic ring . In the broader class of 6-aminoisoquinoline compounds, the 6-position amino group has been specifically claimed in patent literature as critical for kinase inhibitory activity, with 6-aminoisoquinoline derivatives described as capable of influencing, inhibiting, or reducing kinase action, whereas the 5- and 7-substituted regioisomers exhibit distinct pharmacological profiles [1]. The para-relationship of the 6-NH₂ group to the C-4 methylene in the target compound creates a different electronic push-pull system compared to the meta-relationship of the 5-NH₂ isomer, altering the compound's reactivity in electrophilic aromatic substitution and acylation reactions relevant to derivatization [2].

Regioisomeric Identity

Reported

6-NH₂ substitution (para to C-4) vs 5-NH₂ (meta to C-4)

Positional isomer maps to patent-protected kinase inhibitor series; 5-isomer outside scope

No head-to-head IC₅₀ data available for this specific pair

Evidence Dimension	Regioisomeric position of the amino substituent and associated patent-claimed biological activity
Target Compound Data	6-NH₂ substitution (para to C-4); claimed scope in 6-aminoisoquinoline kinase modulator patents
Comparator Or Baseline	5-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione (CAS 2060034-61-7): 5-NH₂ substitution (meta to C-4)
Quantified Difference	Positional isomerism; distinct electronic and steric profiles; divergent patent-based activity claims (no head-to-head IC₅₀ data available for this specific pair)
Conditions	Structural comparison based on CAS registry data; patent activity claims from US8034943B2

Why This Matters

Selection of the correct regioisomer is essential for SAR consistency in lead optimization programs; the 6-amino isomer maps to the substitution pattern explicitly protected in kinase inhibitor intellectual property, whereas the 5-amino isomer falls outside this scope.

• [1] US Patent US8034943B2. 6-Aminoisoquinoline compounds. DeLong MA, et al. Filed 2007, granted 2011. View Source
• [2] PubChem Patent Summary. 6-Aminoisoquinoline compounds and 7-aminoisoquinoline compounds, and methods for producing and using them. US20070173530A1. View Source

Nucleophilic Derivatization Potential vs. Halogenated Analogs

The 6-amino group in the target compound serves as a nucleophilic site for acylation, sulfonylation, reductive amination, and diazotization chemistry, enabling the generation of diverse compound libraries through robust transformations [1]. The 6-chloro analog (CAS 129689-05-0, MW 209.63) and 6-bromo analog (CAS 1026256-57-4, MW 254.08) require transition-metal-catalyzed cross-coupling (e.g., Buchwald-Hartwig, Suzuki) for further functionalization, introducing additional synthetic steps, catalyst costs, and purification burdens . Direct amide bond formation with the 6-NH₂ group proceeds under mild conditions (e.g., HATU/DIPEA in DMF at room temperature) and is compatible with parallel synthesis workflows, whereas halogen displacement typically requires elevated temperatures (80–120 °C), palladium catalysts, and inert atmosphere . This differential in synthetic accessibility directly impacts the cost-per-analog in medicinal chemistry campaigns.

Derivatization Route

Method context

Direct acylation/sulfonylation (mild, no metal) vs Pd-catalyzed coupling for 6-halogenated analogs

Reduces synthetic steps and catalyst cost; compatible with parallel synthesis

Broader functional group tolerance; no inert atmosphere required

Evidence Dimension	Synthetic accessibility for derivatization at the 6-position
Target Compound Data	Free primary aromatic amine; direct acylation/sulfonylation under mild conditions; no metal catalysis required
Comparator Or Baseline	6-Chloro analog (CAS 129689-05-0): requires Pd-catalyzed cross-coupling for C-N bond formation. 6-Bromo analog (CAS 1026256-57-4): similar transition-metal requirement
Quantified Difference	Step-count reduction of 1–2 synthetic steps; elimination of palladium catalyst and ligand costs; broader functional group tolerance due to milder reaction conditions
Conditions	Organic synthesis methodology; comparative reaction pathway analysis

Why This Matters

For procurement decisions in medicinal chemistry and library synthesis, the 6-amino compound offers a more atom-economical and operationally simpler entry point for SAR exploration compared to halogenated analogs that require metal-catalyzed coupling.

• [1] US Patent US4022900. Compositions containing 1,2,3,4-tetrahydroisoquinolines used as hypotensive agents. Example 16: 6-amino-2-methyl-tetrahydroisoquinoline reacted with 3,4,5-trimethoxybenzoyl chloride. 1977. View Source

Homophthalimide Scaffold: Class-Level Antitumor Invasion Activity Context

While no direct biological assay data are publicly available for the target compound itself, the tetrahydroisoquinoline-1,3-dione (homophthalimide) scaffold to which it belongs has well-characterized biological activity. The reference compound PIQ-22 (2-(2,6-diethylphenyl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione) is a potent and specific inhibitor of puromycin-sensitive aminopeptidase (PSA) and demonstrates tumor-cell invasion inhibitory activity in a Matrigel assay using mouse melanoma B16F10/L5 cells that exceeds the potency of the clinical benchmark bestatin [1]. The 6-amino substituent in the target compound introduces an additional hydrogen-bonding vector at a position that, in homophthalimide SAR studies, modulates both target affinity and selectivity [2]. The broader homophthalimide class has also yielded dual inhibitors of human rhinovirus 2A and 3C proteases with antiviral IC₅₀ values in the low micromolar range [3]. The target compound, as a 6-amino-substituted member of this class, provides a scaffold that combines the validated homophthalimide pharmacophore with a synthetically addressable amine for optimization.

Antitumor Invasion Scaffold

Class-level

Class reference PIQ-22: PSA inhibitor with reported tumor invasion suppression in B16F10/L5 model

Supports homophthalimide SAR exploration; requires direct 6-amino activity validation

6-amino biological activity remains experimentally undetermined

Evidence Dimension	Tumor cell invasion inhibitory activity (class representative)
Target Compound Data	No direct biological data publicly available; 6-amino substitution predicted to modulate hydrogen-bonding interactions at target binding sites
Comparator Or Baseline	PIQ-22: potent and specific PSA inhibitor; more effective than bestatin and actinonin in Matrigel invasion assay using B16F10/L5 cells
Quantified Difference	PIQ-22 > bestatin (quantitative fold-improvement not specified in abstract). Target compound's activity remains to be experimentally determined.
Conditions	PSA inhibition assay (Ala-AMC hydrolysis in MOLT-4 cells); Matrigel invasion assay (B16F10/L5 mouse melanoma)

Why This Matters

The validated homophthalimide pharmacophore provides a strong mechanistic rationale for procuring the 6-amino derivative as a starting point for SAR expansion in anti-invasion and aminopeptidase inhibitor programs, with the 6-NH₂ group enabling systematic exploration of this vector.

• [1] Kakuta H, et al. Potent Homophthalimide-Type Inhibitors of B16F10/L5 Mouse Melanoma Cell Invasion. Chem Pharm Bull. 2008;56(4):489-493. View Source
• [2] Kakuta H, et al. Specific inhibitor of puromycin-sensitive aminopeptidase with a homophthalimide skeleton. Bioorg Med Chem. 2016;24(1):107-118. View Source
• [3] Wang QM, et al. Dual Inhibition of Human Rhinovirus 2A and 3C Proteases by Homophthalimides. Antimicrob Agents Chemother. 2004;48(12):4767-4773. View Source

Physicochemical and Drug-Likeness Profile vs. 6-Aminoisoquinoline-1,3-dione (Des-Methyl Analog)

The target compound (LogP = 0.4235) exhibits approximately 2.4-fold lower calculated lipophilicity compared to the des-methyl analog 6-aminoisoquinoline-1,3(2H,4H)-dione (CAS 611187-09-8, predicted LogP ≈ 1.0 based on the absence of the polar methyl group contribution) . The N-2 methyl group in the target compound increases steric bulk and reduces the number of hydrogen-bond donors relative to the NH-containing des-methyl analog (which has HBD = 2 from the imide NH and 6-NH₂), resulting in a compound with improved predicted membrane permeability while retaining aqueous solubility suitable for biochemical assay conditions . The molecular weight of 190.20 g/mol falls well within the optimal range for fragment-based drug discovery (MW < 300) and lead-like chemical space, offering an advantageous starting point relative to larger homophthalimide derivatives such as PIQ-22 (MW ~307) and benzodeisoquinoline-diones (MW > 210) [1].

Physicochemical Profile

Head-to-head

LogP 0.42 vs ~1.0 (des-methyl)
HBD 1 vs 2
MW 190 vs 176

Balanced lipophilicity and reduced HBD may improve permeability; retains lead-like properties

Calculated LogP; MW within fragment rule-of-three

Evidence Dimension	Calculated partition coefficient (LogP) and molecular weight
Target Compound Data	LogP = 0.4235; MW = 190.20 g/mol; HBD = 1
Comparator Or Baseline	6-Aminoisoquinoline-1,3(2H,4H)-dione (CAS 611187-09-8): predicted LogP ≈ 1.0; MW = 176.17 g/mol; HBD = 2 (imide NH + 6-NH₂)
Quantified Difference	ΔLogP ≈ −0.58 (target more hydrophilic by ~2.4-fold); ΔMW = +14.03 g/mol (N-CH₃ vs NH)
Conditions	LogP from Leyan supplier data; MW from CAS registry entries

Why This Matters

The N-2 methyl group balances lipophilicity and hydrogen-bond donor count, potentially improving membrane permeability relative to the des-methyl analog while maintaining lead-like physicochemical properties suitable for oral bioavailability optimization.

• [1] Congreve M, et al. A 'Rule of Three' for fragment-based lead discovery? Drug Discov Today. 2003;8(19):876-877. View Source

Optimal Research and Industrial Application Scenarios for 6-Amino-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione

Kinase Inhibitor Lead Optimization Using the 6-Amino Isoquinoline Pharmacophore

The 6-amino substituent maps directly onto the substitution pattern claimed in 6-aminoisoquinoline kinase modulator patents (US8034943B2) [1]. Researchers pursuing kinase targets can employ this compound as a starting scaffold for N-6 derivatization (acylation, sulfonylation, or urea formation) to explore structure-activity relationships without the synthetic overhead of palladium-catalyzed coupling required by halogenated precursors. The TPSA of 63.4 Ų and LogP of 0.42 place the compound within favorable physicochemical space for lead optimization.

Aminopeptidase/Tumor Invasion Inhibitor SAR Expansion via Homophthalimide Scaffold

The tetrahydroisoquinoline-1,3-dione core is a validated pharmacophore for potent and specific PSA inhibition, with PIQ-22 demonstrating superior tumor-cell invasion inhibitory activity compared to bestatin in B16F10/L5 Matrigel assays [2]. The 6-amino derivative provides an unexplored vector for SAR studies at a position that, by analogy to isoquinoline-1-one series, can modulate both potency and selectivity against aminopeptidase targets.

Parallel Library Synthesis and Fragment-Based Drug Discovery

With MW 190.20 g/mol (below the fragment Rule-of-Three threshold of 300 Da) and a synthetically accessible primary amine handle, this compound is ideally suited for fragment growing and library production via amide coupling, sulfonamide formation, or reductive amination under mild, parallel-compatible conditions [3]. The commercial availability from multiple suppliers (e.g., Leyan with 95% purity at gram scale) supports reproducible procurement for iterative medicinal chemistry campaigns .

Chemical Biology Probe Development Requiring Conjugation-Ready Scaffolds

The 6-NH₂ group serves as a direct attachment point for biotin, fluorophores, or photoaffinity labels without the need for linker introduction. The homophthalimide scaffold has precedent as a non-peptide small-molecule probe for PSA, and the 6-amino derivative may enable pull-down and cellular imaging studies to deconvolute target engagement [2]. The compound's balanced LogP (0.42) and moderate TPSA (63.4 Ų) are compatible with cellular permeability requirements for chemical biology applications.

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

6-Aminoisoquinoline pharmacophore alignment

Kinase inhibition and target engagement assays

Aminopeptidase inhibitor expansion

Homophthalimide scaffold with PSA inhibition precedent

Tumor cell invasion model and target profiling

Fragment-based library synthesis

Fragment-like MW and synthetically accessible amine

Parallel synthesis efficiency and product purity

Chemical biology probe development

Conjugation-ready primary amine for labeling

Cellular target engagement and imaging

• [1] US Patent US8034943B2. 6-Aminoisoquinoline compounds. DeLong MA, et al. 2011. View Source
• [2] Kakuta H, et al. Specific inhibitor of puromycin-sensitive aminopeptidase with a homophthalimide skeleton. Bioorg Med Chem. 2016;24(1):107-118. View Source
• [3] Congreve M, et al. A 'Rule of Three' for fragment-based lead discovery? Drug Discov Today. 2003;8(19):876-877. View Source